Cas no 64812-12-0 (5-Heptenoic acid,7-[2-[[3-(4-fluorophenoxy)-2-hydroxy-1-oxopropyl]amino]-3,5-dihydroxycyclopentyl]-,[1R-[1a(Z),2b(R*),3a,5a]]- (9CI))

• Product name: 5-Heptenoic acid,7-[2-[[3-(4-fluorophenoxy)-2-hydroxy-1-oxopropyl]amino]-3,5-dihydroxycyclopentyl]-,[1R-[1a(Z),2b(R*),3a,5a]]- (9CI)
• CAS No: 64812-12-0
• MF: C₂₁H₂₈FNO₇
• MW: 425.447930335999
• CID: 506356
• PubChem ID: 6439653

5-Heptenoic acid,7-[2-[[3-(4-fluorophenoxy)-2-hydroxy-1-oxopropyl]amino]-3,5-dihydroxycyclopentyl]-,[1R-[1a(Z),2b(R*),3a,5a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[2-[[3-(4-fluorophenoxy)-2-hydroxy-1-oxopropyl]amino]-3,5-dihydroxycyclopentyl]-,[1R-[1a(Z),2b(R*),3a,5a]]- (9CI)
• (Z)-7-[(1R,2R,3R,5S)-2-[[(2R)-3-(4-fluorophenoxy)-2-hydroxypropanoyl]amino]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 64812-12-0
• 7-(N-(2R-Hydroxy-2-(4-fluorophenyloxy)ethylcarbonyl)-2-amino-3,5-dihydroxycyclopentyl)-5-heptenoic acid
• 5-Heptenoic acid, 7-(2-((3-(4-fluorophenoxy)-2-hydroxy-1-oxopropyl)amino)-3,5-dihydroxycyclopentyl)-, (1R-(1alpha(Z),2beta(R*),3alpha,5alpha))-

• Inchi： InChI=1S/C21H28FNO7/c22-13-7-9-14(10-8-13)30-12-18(26)21(29)23-20-15(16(24)11-17(20)25)5-3-1-2-4-6-19(27)28/h1,3,7-10,15-18,20,24-26H,2,4-6,11-12H2,(H,23,29)(H,27,28)/b3-1-/t15-,16-,17+,18+,20+/m0/s1
• InChI Key： GWEBTXOIFAVPRS-MYMJFDNYSA-N
• SMILES： C1C(C(C(C1O)NC(=O)C(COC2=CC=C(C=C2)F)O)CC=CCCCC(=O)O)O

Computed Properties

• Exact Mass: 425.18498039g/mol
• Monoisotopic Mass: 425.18498039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 136Ų